Cas no 941881-26-1 (N-(3-fluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-(3-fluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941881-26-1
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• CID: 6364373
• PubChem ID: 16802375
• Update Time: 2025-06-28

N-(3-fluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• F2348-0249
• AKOS024642529
• 941881-26-1

• Inchi： 1S/C15H11FN2O2/c1-9-5-6-13-12(17-9)8-14(20-13)15(19)18-11-4-2-3-10(16)7-11/h2-8H,1H3,(H,18,19)
• InChI Key： KZQDGHUHPURIEJ-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=CC=CC(F)=C3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 270.08045576g/mol
• Monoisotopic Mass: 270.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(3-fluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide

Introduction to N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-26-1)

N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide, identified by its CAS number 941881-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fused heterocyclic structures, combining a pyridine ring with a furan moiety, and features a 3-fluorophenyl substituent and a methyl group, which contribute to its unique chemical properties and potential biological activities.

The significance of this compound lies in its structural framework, which is designed to interact with biological targets in a highly specific manner. The presence of the furan ring introduces a level of flexibility and reactivity that is often exploited in drug design, while the fluorine atom enhances metabolic stability and binding affinity. These features make N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The combination of the pyridine and furan rings in N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide creates a scaffold that is conducive to binding with biological targets such as enzymes and receptors. This has led to its exploration as a lead compound in several research projects aimed at identifying new therapeutic agents.

The methyl group at the 5-position of the furan ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This structural feature is particularly important in drug design, as it can enhance binding affinity and selectivity. The 3-fluorophenyl substituent adds another layer of complexity, providing additional opportunities for fine-tuning the compound's biological activity.

One of the most exciting aspects of N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that compounds with similar structural motifs may interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of rings and substituents in this compound makes it an attractive candidate for further investigation in this area.

The synthesis of N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide involves several key steps that highlight the expertise required in organic synthesis. The introduction of the furan ring necessitates careful control over reaction conditions to ensure high yield and purity. Additionally, the placement of the methyl group at the 5-position requires precise stoichiometry and reaction optimization.

In conclusion, N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-26-1) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further study. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.